Cas no 252-03-9 (1,2,4-Triazolo[3,4-b][1,3,4]thiadiazole)

• Product Name: 1,2,4-Triazolo[3,4-b][1,3,4]thiadiazole
• CAS No: 252-03-9
• MF: C₃H₂N₄S
• MW: 126.13977766037
• CID: 1421337
• PubChem ID: 418344
• Update Time: 2025-04-20

1,2,4-Triazolo[3,4-b][1,3,4]thiadiazole Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[3,4-b][1,3,4]thiadiazole
• [1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• DTXSID40329202
• SCHEMBL1924714
• NSC100139
• NCIOpen2_001975
• 252-03-9

• Inchi： 1S/C3H2N4S/c1-4-6-3-7(1)5-2-8-3/h1-2H
• InChI Key： GNSPINPIWPZMKW-UHFFFAOYSA-N
• SMILES： S1C=NN2C=NN=C12

Computed Properties

• Exact Mass: 126.00016
• Monoisotopic Mass: 126.00001725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 97.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• PSA: 43.08